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Compound of Interest

Compound Name: 7-Chloroindoline

Cat. No.: B045376

An In-depth Guide for Researchers and Drug Development Professionals

The indoline scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous biologically active compounds. The introduction of a chlorine atom, particularly at the
7-position, can significantly modulate a molecule's physicochemical properties, including its
lipophilicity, electronic character, and metabolic stability, thereby influencing its pharmacological
profile. While direct literature on the parent 7-chloroindoline is limited, its oxidized analog, 7-
chloroisatin (7-chloroindoline-2,3-dione), serves as a versatile and extensively studied
precursor for a diverse range of bioactive molecules. This review focuses on the synthesis,
reactivity, and pharmacological applications of 7-chloroisatin and its derivatives, which
represent the most prominent and well-documented class of 7-chloroindoline analogs.

The 7-Chloroisatin Scaffold: Properties and
Potential

7-Chloroisatin is a yellow to brown crystalline solid that acts as a key building block in organic
synthesis.[1] Its unique structure, featuring a reactive ketone at the C-3 position and an amide
within the heterocyclic ring, allows for a wide array of chemical modifications. This reactivity
has been leveraged to create libraries of compounds with potential therapeutic applications,
including anticancer, anti-inflammatory, and antioxidant agents.[1]

Table 1. Physicochemical Properties of 7-Chloroisatin
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Property Value Reference
CAS Number 7477-63-6 [1112]
Molecular Formula CsHaCINO:2 [1][2]
Molecular Weight 181.58 g/mol [11[2]
Melting Point 187 -191 °C [1]
Appearance Light yellow to brown o
powder/crystal
Purity =>98% (GC) [1]

Synthesis and Reactivity of 7-Chloroisatin Analogs

The chemical versatility of 7-chloroisatin makes it an ideal starting material for generating
structural diversity. A common and effective strategy involves the condensation of the C-3
carbonyl group with various primary amines to form Schiff bases, which can then undergo
further cyclization reactions to yield complex heterocyclic systems like spiro-azetidines and
thioazetidines.

A representative synthetic workflow involves a multi-component reaction where 7-chloroisatin is
first converted to a Schiff base, which then acts as a dipolarophile in a 1,3-dipolar cycloaddition
reaction. This approach has been successfully used to synthesize novel spiro-pyrrolizidine
derivatives with high yields.[3]
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Starting Materials

7-Chloroisatin Aromatic Amines

Condensatign
(DMWF, Acetic Acid, |[Reflux)

Intermediate Cycloaddition Reagents

y Y

Schiff Base Derivatives

Phenyl Isocyanate or
Phenyl Thioisocyanate

Cycloaddition
(DMF, Reflux)

Final Products

Spiro Azetidine &

Thioazetidine Analogs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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